![molecular formula C18H19N3O4S B2589064 N'-(4-ethoxy-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide CAS No. 851978-61-5](/img/structure/B2589064.png)
N'-(4-ethoxy-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide, also known as EBT, is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that has been used to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
Anticancer Potential
The synthesis of benzothiazole (BT) derivatives, including compounds similar to N'-(4-ethoxy-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide, has shown significant promise in anticancer research. A study by Osmaniye et al. (2018) focused on creating new BT acylhydrazone derivatives to evaluate their anticancer activity. These compounds demonstrated potential efficacy against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma, by undergoing MTT assays, DNA synthesis inhibition studies, and flow cytometric analysis to determine the cell death pathway in cancerous cells. This research underlines the importance of BT derivatives in developing new anticancer agents by highlighting their selective cytotoxicity towards cancer cells over healthy cells (Osmaniye et al., 2018).
Antimicrobial Activity
Another significant application of benzothiazole derivatives is in the realm of antimicrobial treatments. Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives incorporating benzothiazole. Their research demonstrated variable and modest activity against several bacterial and fungal strains. This suggests that benzothiazole derivatives, such as this compound, may hold potential as scaffolds for developing new antimicrobial agents, offering a basis for further exploration into their use against resistant microbial strains (Patel et al., 2011).
Neuroprotection and Anticonvulsant Effects
The N-(substituted benzothiazol-2-yl)amide derivatives have been investigated for their anticonvulsant and neuroprotective effects. A study by Hassan et al. (2012) synthesized a series of these derivatives, finding one in particular that demonstrated promising anticonvulsant activity in median doses as well as significant neuroprotective effects. This highlights the potential of benzothiazole derivatives in treating neurological conditions, suggesting a pathway for future research into their application in neuroprotection and seizure management (Hassan et al., 2012).
Properties
IUPAC Name |
N'-(4-ethoxy-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S/c1-4-25-13-6-5-7-15-16(13)19-18(26-15)21-20-17(22)12-9-8-11(23-2)10-14(12)24-3/h5-10H,4H2,1-3H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCFHBWLLFMYLDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.